Cas no 352535-90-1 (Boronic acid,[4-(1-oxopropoxy)phenyl]- (9CI))

• Product Name: Boronic acid,[4-(1-oxopropoxy)phenyl]- (9CI)
• CAS No: 352535-90-1
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• CID: 303014
• PubChem ID: 53430855
• Update Time: 2025-04-19

Boronic acid,[4-(1-oxopropoxy)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[4-(1-oxopropoxy)phenyl]- (9CI)
• 4-PROPIONOXYPHENYLBORONIC ACID
• (4-propanoyloxyphenyl)boronic acid
• starbld0019319
• DTXSID90700249
• (4-(propionyloxy)phenyl)boronic acid
• 352535-90-1
• [4-(Propanoyloxy)phenyl]boronic acid

• Inchi： 1S/C9H11BO4/c1-2-9(11)14-8-5-3-7(4-6-8)10(12)13/h3-6,12-13H,2H2,1H3
• InChI Key： MOTUHOYUGXTMLX-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 194.075
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 66.76000
• LogP: -0.31820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters